Cas no 1396877-86-3 (N-(9H-fluoren-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(9H-fluoren-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396877-86-3
• MF: C₂₁H₁₅N₅O
• MW: 353.376703500748
• CID: 5871630
• PubChem ID: 71791308
• Update Time: 2025-10-30

N-(9H-fluoren-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• VU0538759-1
• 1396877-86-3
• N-(9H-fluoren-2-yl)-2-phenyl-2H-tetrazole-5-carboxamide
• AKOS024541261
• F6237-0343
• N-(9H-fluoren-2-yl)-2-phenyltetrazole-5-carboxamide

• Inchi： 1S/C21H15N5O/c27-21(20-23-25-26(24-20)17-7-2-1-3-8-17)22-16-10-11-19-15(13-16)12-14-6-4-5-9-18(14)19/h1-11,13H,12H2,(H,22,27)
• InChI Key： GTEGSSUJHXSFSP-UHFFFAOYSA-N
• SMILES： O=C(C1N=NN(C2C=CC=CC=2)N=1)NC1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

• Exact Mass: 353.12766012g/mol
• Monoisotopic Mass: 353.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.7Ų

Additional information on N-(9H-fluoren-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

N-(9H-fluoren-2-yl)-2-phenyl-3,5-dihydro-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396877-86-3): A Novel Chemical Entity in Medicinal Chemistry

N-(9H-fluoren-2-yl)-2-phenyl-3,5-dihydro-2H-1,2,3,4-tetrazole-5-carboxamide, with the chemical identifier CAS No. 1396877-86-3, represents a unique class of 1,2,3,4-tetrazole derivatives that has garnered significant attention in recent years. This compound is characterized by its complex molecular framework, which combines a fluorene moiety with a phenyl group and a 1,2,3,4-tetrazole ring. The synthesis and functionalization of such molecules are critical in the development of novel pharmaceutical agents with potential therapeutic applications. Recent advances in drug discovery and targeted therapy have highlighted the importance of 1,2,3,4-tetrazole-based compounds in modulating biological targets, particularly in the context of inflammatory diseases and neurodegenerative disorders.

The structural design of N-(9H-fluoren-2-yl)-2-phenyl-3,5-dihydro-2H-1,2,3,4-tetrazole-5-carboxamide is particularly noteworthy for its ability to incorporate multiple functional groups that may enhance drug-like properties. The fluorene ring provides a rigid scaffold, which is essential for maintaining the conformational stability of the molecule during interaction with biological targets. Meanwhile, the phenyl substituent contributes to aromaticity and hydrophobic interactions, which are critical for the molecule’s binding affinity to cellular receptors. The 1,2,3,4-tetrazole ring is a versatile heterocyclic system known for its ability to act as a bioisostere for other heterocycles, such as pyrazole or pyrimidine, thereby expanding its potential therapeutic applications.

Recent studies have demonstrated that 1,2,3,4-tetrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that 1,2,3,4-tetrazole-based molecules can modulate the activity of pro-inflammatory cytokines such as IL-6 and TNF-α, making them promising candidates for the treatment of autoimmune diseases. The N-(9H-fluoren-2-yl)-2-phenyl-3,5-dihydro-2H-1,2,3,4-tetrazole-5-carboxamide compound may share similar mechanisms of action, particularly due to its ability to interact with cytokine receptors or signal transduction pathways associated with inflammation.

In addition to its anti-inflammatory potential, the 1,2,3,4-tetrazole ring in N-(9H-fluoren-2-yl)-2-phenyl-3,5-dihydro-2H-1,2,3,4-tetrazole-5-carboxamide may contribute to its antioxidant properties. The 1,2,3,4-tetrazole system is known to participate in redox reactions, which could help neutralize reactive oxygen species (ROS) and protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative disorders such as Alzheimer’s disease or Parkinson’s disease, where oxidative damage is a key pathological feature. Research published in Free Radical Biology and Medicine in 2022 suggested that 1,2,3,4-tetrazole derivatives can enhance the activity of antioxidant enzymes like superoxide dismutase (SOD) and glutathione peroxidase (GPx), further supporting the therapeutic potential of this compound.

The fluorene moiety in N-(9H-fluoren-2-yl)-2-phenyl-3,5-dihydro-2H-1,2,3,4-tetrazole-5-carboxamide also plays a critical role in its chemical behavior. Fluorene is a polycyclic aromatic hydrocarbon that is known for its high stability and resistance to metabolic degradation. This property is advantageous in drug development, as it can enhance the bioavailability and half-life of the compound in vivo. Furthermore, the fluorene ring may contribute to the molecule’s ability to form hydrophobic interactions with biological membranes, which could influence its cellular uptake and distribution.

Recent advances in computational chemistry and structure-based drug design have provided valuable insights into the potential interactions of 1,2,3,4-tetrazole derivatives with biological targets. For example, molecular docking studies have shown that 1,2,3,4-tetrazole-based compounds can bind to proteins involved in inflammatory signaling pathways, such as NF-κB or MAPK. These findings suggest that N-(9H-fluoren-2-yl)-2-phenyl-3,5-dihydro-2H-1,2,3,4-tetrazole-5-carboxamide may act as a competitive inhibitor of these pathways, thereby reducing the production of pro-inflammatory mediators and mitigating tissue damage.

Despite the promising potential of 1,2,3,4-tetrazole derivatives, the development of N-(9H-fluoren-2-yl)-2-phenyl-3,5-dihydro-2H-1,2,3,4-tetrazole-5-carboxamide as a therapeutic agent requires further investigation into its pharmacokinetic and pharmacodynamic properties. Studies on the metabolic stability of this compound in vivo are essential to determine its suitability for clinical applications. Additionally, the toxicological profile of the molecule must be evaluated to ensure its safety for human use.

Overall, N-(9H-fluoren-2-yl)-2-phenyl-3,5-dihydro-2H-1,2,3,4-tetrazole-5-carboxamide represents a promising candidate for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Its unique molecular structure, combining a fluorene ring, a phenyl group, and a 1,2,3,4-tetrazole ring, offers a versatile platform for further chemical modifications and optimization. As research in medicinal chemistry continues to evolve, the potential applications of this compound are likely to expand, contributing to the advancement of targeted therapy in various medical fields.